60-70-8

Veratramine

In Stock

• CAS RN:
• 60-70-8

• Formula:
• C27H39NO2

• InChI:
• InChI=1S/C27H39NO2/c1-15-11-25(30)26(28-14-15)17(3)20-7-8-21-22-6-5-18-12-19(29)9-10-27(18,4)24(22)13-23(21)16(20)2/h5,7-8,15,17,19,22,24-26,28-30H,6,9-14H2,1-4H3/t15-,17-,19-,22-,24-,25+,26-,27-/m0/s1

• InChIKey:
• MALFODICFSIXPO-KFKQDBFTSA-N

• Potent hedgehog pathway inhibitor. Shows antitumor and antiplatelet aggregation effects in vivo. Centrally active and blood-brain barrier permeable.
  The hedgehog (Hh) signaling pathway, which is blocked by cyclopamine, plays a key role in morphogenesis and has potential applications in the treatment of cancer. Veratramine, a teratogenic steroidal alkaloid isolated from the corn lily (Veratrum sp.), is an analog of cyclopamine that can inhibit the Hh signaling-dependent proliferation of NIH/3T3 cells at 8 μM. Additionally, veratramine has anti-thrombotic activity as it dose dependently inhibits platelet aggregation in rabbits ex vivo. While it may be most useful as a signal transduction inhibitor for treating tumors, veratramine also induces serotonin release and inhibits its re-uptake in the CNS.
  Veratramine is a hypotensive alkaloid isolated from the rhizomes of Verat...

1-Propene, 1,1-dichloro-3,3,3-trifluoro-

In Stock

• CAS RN:
• 460-70-8

• Formula:
• C3HCl2F3

• InChI:
• InChI=1S/C3HCl2F3/c4-2(5)1-3(6,7)8/h1H

• InChIKey:
• ISCYUDAHBJMFNT-UHFFFAOYSA-N

• 1-Propene, 1,1-dichloro-3,3,3-trifluoro- is a useful research compound. Its molecular formula is C3HCl2F3 and its molecular weight is 164.94 g/mol. The purity is usually 95%.

1,3-Diethoxyacetone

• CAS RN:
• 5460-70-8

• Formula:
• C7H14O3

• InChI:
• InChI=1S/C7H14O3/c1-3-9-5-7(8)6-10-4-2/h3-6H2,1-2H3

• InChIKey:
• PAUDOGNWEHPPBH-UHFFFAOYSA-N

• 1,3-Diethoxyacetone is a useful research compound. Its molecular formula is C7H14O3 and its molecular weight is 146.18 g/mol. The purity is usually 95%.

2-Carbamoylpyridine-3-carboxylic acid

In Stock

• CAS RN:
• 5860-70-8

• Formula:
• C7H6N2O3

• InChI:
• InChI=1S/C7H6N2O3/c8-6(10)5-4(7(11)12)2-1-3-9-5/h1-3H,(H2,8,10)(H,11,12)

• InChIKey:
• DIABIDLZBNRSPR-UHFFFAOYSA-N

• 2-Carbamoylpyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C7H6N2O3 and its molecular weight is 166.13 g/mol. The purity is usually 95%.

N-(2,6-Dimethylphenyl)piperidin-4-amine

• CAS RN:
• 63260-70-8

• Formula:
• C13H20N2

• InChI:
• InChI=1S/C13H20N2/c1-10-4-3-5-11(2)13(10)15-12-6-8-14-9-7-12/h3-5,12,14-15H,6-9H2,1-2H3

• InChIKey:
• GCVDVSQZZZAYHM-UHFFFAOYSA-N

• N-(2,6-Dimethylphenyl)piperidin-4-amine is a useful research compound. Its molecular formula is C13H20N2 and its molecular weight is 204.31 g/mol. The purity is usually 95%.

3-[(4Z)-4-[(E,4Z)-4-(3-ethyl-4-oxo-2-sulfanylidene-1,3-oxazolidin-5-ylidene)but-2-enylidene]quinolin-1-yl]propane-1-sulfonic acid

• CAS RN:
• 71960-70-8

• Formula:
• C21H22N2O5S2

• InChI:
• InChI=1S/C21H22N2O5S2/c1-2-23-20(24)19(28-21(23)29)11-6-3-8-16-12-14-22(13-7-15-30(25,26)27)18-10-5-4-9-17(16)18/h3-6,8-12,14H,2,7,13,15H2,1H3,(H,25,26,27)/b6-3+,16-8-,19-11-

• InChIKey:
• JLLWEASFMYXWPS-ORLDQZBHSA-N

• NK 2367 is a merocyanine-oxazolone dye that is membrane potential-sensitive.

17-Amino-3,6,9,12,15-pentaoxaheptadecan-1-OL

In Stock

• CAS RN:
• 39160-70-8

• Formula:
• C12H27NO6

• InChI:
• InChI=1S/C12H27NO6/c13-1-3-15-5-7-17-9-11-19-12-10-18-8-6-16-4-2-14/h14H,1-13H2

• InChIKey:
• ICUIZKMGHRMMDZ-UHFFFAOYSA-N

• Amino-PEG6-alcohol is a PEG derivative containing an amino group with a hydroxyl group. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The hydroxyl group enables further derivatization or replacement with other reactive functional groups. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery methods.

2-(chloromethyl)-6-(4-fluorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one

In Stock

• CAS RN:
• 885460-70-8

• Formula:
• C13H8ClFN2OS

• InChI:
• InChI=1S/C13H8ClFN2OS/c14-6-11-16-9-5-10(19-12(9)13(18)17-11)7-1-3-8(15)4-2-7/h1-5H,6H2,(H,16,17,18)

• InChIKey:
• POQSONIXXQIFSS-UHFFFAOYSA-N

• 2-(chloromethyl)-6-(4-fluorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C13H8ClFN2OS and its molecular weight is 294.73 g/mol. The purity is usually 95%.

Ethyl 2-(5,6-dihydro-1,4-dioxine-2-carboxamido)benzo[d]thiazole-6-carboxylate

In Stock

• CAS RN:
• 864860-70-8

• Formula:
• C15H14N2O5S

• InChI:
• InChI=1S/C15H14N2O5S/c1-2-21-14(19)9-3-4-10-12(7-9)23-15(16-10)17-13(18)11-8-20-5-6-22-11/h3-4,7-8H,2,5-6H2,1H3,(H,16,17,18)

• InChIKey:
• QAELTBASSXBABD-UHFFFAOYSA-N

• Ethyl 2-(5,6-dihydro-1,4-dioxine-2-carboxamido)benzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C15H14N2O5S and its molecular weight is 334.35. The purity is usually 95%.

2,5-Dichloro-4'-(1,3-dioxolan-2-YL)benzophenone

In Stock

• CAS RN:
• 898760-70-8

• Formula:
• C16H12Cl2O3

• InChI:
• InChI=1S/C16H12Cl2O3/c17-12-5-6-14(18)13(9-12)15(19)10-1-3-11(4-2-10)16-20-7-8-21-16/h1-6,9,16H,7-8H2

• InChIKey:
• LHJVSKJZVBPFJJ-UHFFFAOYSA-N

• 2,5-Dichloro-4'-(1,3-dioxolan-2-YL)benzophenone is a useful research compound. Its molecular formula is C16H12Cl2O3 and its molecular weight is 323.2 g/mol. The purity is usually 95%.

Ethyl 4-(ethylamino)nicotinate

• CAS RN:
• 110960-70-8

• Formula:
• C10H14N2O2

• InChI:
• InChI=1S/C10H14N2O2/c1-3-12-9-5-6-11-7-8(9)10(13)14-4-2/h5-7H,3-4H2,1-2H3,(H,11,12)

• InChIKey:
• ZPHHDSABCXDFIX-UHFFFAOYSA-N

• Ethyl 4-(ethylamino)nicotinate, also known as Ethyl 4-(ethylamino)nicotinate, is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.

2-Amino-5-oxo-4-phenethyl-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile

• CAS RN:
• 275360-70-8

• Formula:
• C21H16N2O3

• InChI:
• InChI=1S/C21H16N2O3/c22-12-16-14(11-10-13-6-2-1-3-7-13)18-19(26-20(16)23)15-8-4-5-9-17(15)25-21(18)24/h1-9,14H,10-11,23H2

• InChIKey:
• KHPMGBSSLHRHRI-UHFFFAOYSA-N

• 2-Amino-5-oxo-4-phenethyl-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile is a useful research compound. Its molecular formula is C21H16N2O3 and its molecular weight is 344.4g/mol. The purity is usually 95%.

Astressin 2B

In Stock

• CAS RN:
• 681260-70-8

• Formula:
• C183H307N49O53

• InChI:
• InChI=1S/C183H307N49O53/c1-26-30-47-106(203-151(256)107(48-34-39-70-184)204-155(260)112(53-44-75-198-181(194)195)209-169(274)125(80-96(13)14)227-179(284)182(24,87-97(15)16)231-175(280)127(82-105-89-196-91-199-105)222-170(275)126(81-104-45-32-31-33-46-104)221-174(279)132(90-233)226-168(273)124(79-95(11)12)220-173(278)130(85-143(249)250)201-103(23)234)163(268)228-146(100(20)28-3)178(283)216-120(61-69-142(247)248)164(269)229-147(101(21)29-4)177(282)215-119(60-68-141(245)246)161(266)207-109(50-36-41-72-186)153(258)212-115(56-64-135(190)237)158(263)214-118(59-67-140(243)244)160(265)206-110(51-37-42-73-187)154(259)213-117(58-66-139(241)242)159(264)205-108(49-35-40-71-185)152(257)211-114(55-63-134(189)236)157(262)210-113(54-62-133(188)235)150(255)200-102(22)149(254)202-116-57-65-138(240)197-74-43-38-52-111(208-171(276)128(83-136(191)238)224-172(277)129(84-137(192)239)223-162(116)267)156(261)217-121(76-92(5)6)165(270)218-122(77-93(7)8)166(271)219-123(78-94(9)10)167(272)225-131(86-144(251)252)176(281)232-183(25,88-98(17)18)180(285)230-145(148(193)253)99(19)27-2/h31-33,45-46,89,91-102,106-132,145-147,233H,26-30,34-44,47-88,90,184-187H2,1-25H3,(H2,188,235)(H2,189,236)(H2,190,237)(H2,191,238)(H2,192,239)(H2,193,253)(H,196,199)(H,197,240)(H,200,255)(H,201,234)(H,202,254)(H,203,256)(H,204,260)(H,205,264)(H,206,265)(H,207,266)(H,208,276)(H,209,274)(H,210,262)(H,211,257)(H,212,258)(H,213,259)(H,214,263)(H,215,282)(H,216,283)(H,217,261)(H,218,270)(H,219,271)(H,220,278)(H,221,279)(H,222,275)(H,223,267)(H,224,277)(H,225,272)(H,226,273)(H,227,284)(H,228,268)(H,229,269)(H,230,285)(H,231,280)(H,232,281)(H,241,242)(H,243,244)(H,245,246)(H,247,248)(H,249,250)(H,251,252)(H4,194,195,198)/t99-,100-,101-,102-,106-,107-,108-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126+,127-,128-,129-,130-,131-,132-,145-,146-,147-,182-,183-/m0/s1

• InChIKey:
• IVIBPRHVUKMKSX-XJYAKNQHSA-N

• Selective and potent antagonist of corticotropin-releasing factor receptor 2 (CRF2) (IC50 values are 1.3 and > 500 nM for CRF2 and CRF1 respectively) that antagonizes CRF2-mediated inhibition of gastric emptying.

(2E,4S,5S,6E,8E)-10-[(2R,3S,6R,8R,10S)-8-[(1E,3E)-4-Carboxy-3-methylbuta-1,3-dienyl]-10-(3-carboxypropanoyloxy)-3-methyl-10-pentyl-1,7-dioxaspiro[5.5]undecan-2-yl]-5-hydroxy-4,8-dimethyldeca-2,6,8-trienoic acid

In Stock

• CAS RN:
• 144860-70-8

• Formula:
• C37H54O11

• InChI:
• InChI=1S/C37H54O11/c1-6-7-8-20-36(48-35(45)18-17-33(41)42)23-29(13-9-26(3)22-34(43)44)46-37(24-36)21-19-28(5)31(47-37)15-11-25(2)10-14-30(38)27(4)12-16-32(39)40/h9-14,16,22,27-31,38H,6-8,15,17-21,23-24H2,1-5H3,(H,39,40)(H,41,42)(H,43,44)/b13-9+,14-10+,16-12+,25-11+,26-22+/t27-,28-,29-,30-,31+,36-,37-/m0/s1

• InChIKey:
• LAYXXMUMPHOKOM-RCSQVYJHSA-N

• Reveromycin D is a bacterial metabolite originally isolated from Streptomyces. It inhibits EGF-induced mitogenic activity in Balb/MK cells and has pH-dependent antifungal activity against C. albicans (MICs = 2 and >500 μg/ml at pH 3 and 7.4, respectively). Reveromycin D also inhibits proliferation of KB and K562 cells (IC50s = 1.6 and 1.3 μg/ml, respectively).
  
  

2-(4-((3-methoxyphenyl)thio)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)-N-phenylacetamide

In Stock

• CAS RN:
• 1111260-70-8

• Formula:
• C24H19N5O3S

• InChI:
• InChI=1S/C24H19N5O3S/c1-32-17-10-7-11-18(14-17)33-23-22-27-28(15-21(30)25-16-8-3-2-4-9-16)24(31)29(22)20-13-6-5-12-19(20)26-23/h2-14H,15H2,1H3,(H,25,30)

• InChIKey:
• WJPILUDTMXFZNN-UHFFFAOYSA-N

• 2-(4-((3-methoxyphenyl)thio)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)-N-phenylacetamide is a useful research compound. Its molecular formula is C24H19N5O3S and its molecular weight is 457.51. The purity is usually 95%.

(3R)-3-Aminoindane-5-carboxylic acid

Usually In Stock

• CAS RN:
• 1213460-70-8

• Formula:
• C10H11NO2

• InChI:
• InChI=1S/C10H11NO2/c11-9-4-3-6-1-2-7(10(12)13)5-8(6)9/h1-2,5,9H,3-4,11H2,(H,12,13)

• InChIKey:
• BUFRECLNBYNVGG-UHFFFAOYSA-N

• (3R)-3-Aminoindane-5-carboxylic acid is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20. The purity is usually 95%.

1-(4-Fluorophenyl)-3,3-dimethylpiperazine

In Stock

• CAS RN:
• 1226160-70-8

• Formula:
• C12H17FN2

• InChI:
• InChI=1S/C12H17FN2/c1-12(2)9-15(8-7-14-12)11-5-3-10(13)4-6-11/h3-6,14H,7-9H2,1-2H3

• InChIKey:
• IGYKBURELAZNQI-UHFFFAOYSA-N

• 1-(4-Fluorophenyl)-3,3-dimethylpiperazine is a useful research compound. Its molecular formula is C12H17FN2 and its molecular weight is 208.28. The purity is usually 95%.

Methyl 4-isothiocyanato-3-methylbenzoate

Usually In Stock

• CAS RN:
• 1360960-70-8

• Formula:
• C10H9NO2S

• InChI:
• InChI=1S/C10H9NO2S/c1-7-5-8(10(12)13-2)3-4-9(7)11-6-14/h3-5H,1-2H3

• InChIKey:
• JGYOERHGONCFFH-UHFFFAOYSA-N

• Methyl 4-isothiocyanato-3-methylbenzoate is a useful research compound. Its molecular formula is C10H9NO2S and its molecular weight is 207.25. The purity is usually 95%.